Tributyl{[2,3-dimethyl-3-(3-methyloxiran-2-yl)butan-2-yl]oxy}stannane

• CAS No.: 61276-60-6
• Molecular Formula: C21H44O2Sn
• Molecular Weight: 447.3 g/mol
• IUPAC Name: tributyl-[2,3-dimethyl-3-(3-methyloxiran-2-yl)butan-2-yl]oxystannane
• InChI: InChI=1S/C9H17O2.3C4H9.Sn/c1-6-7(11-6)8(2,3)9(4,5)10;3*1-3-4-2;/h6-7H,1-5H3;3*1,3-4H2,2H3;/q-1;;;;+1
• InChI Key: XKYDYCABZSUWNC-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)OC(C)(C)C(C)(C)C1C(O1)C

Description

Tributyl{[2,3-dimethyl-3-(3-methyloxiran-2-yl)butan-2-yl]oxy}stannane is a chemical compound with the molecular formula C21H44O2Sn and a molecular weight of 447.274 g/mol . This compound is known for its unique structure, which includes a stannane (tin) core bonded to a complex organic moiety. It is used in various scientific research applications due to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Tributyl{[2,3-dimethyl-3-(3-methyloxiran-2-yl)butan-2-yl]oxy}stannane typically involves the reaction of tributylstannyl chloride with the corresponding alcohol under basic conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions. The product is then purified using standard techniques such as distillation or chromatography .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for maximum yield and purity. The final product is subjected to rigorous quality control to ensure it meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

Tributyl{[2,3-dimethyl-3-(3-methyloxiran-2-yl)butan-2-yl]oxy}stannane undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form lower oxidation state tin compounds.

Substitution: The stannane group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield tin oxides, while substitution reactions can produce a wide range of organotin compounds with different functional groups.

Scientific Research Applications

Tributyl{[2,3-dimethyl-3-(3-methyloxiran-2-yl)butan-2-yl]oxy}stannane is used in various scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the field of oncology.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Tributyl{[2,3-dimethyl-3-(3-methyloxiran-2-yl)butan-2-yl]oxy}stannane involves its interaction with various molecular targets. The tin atom in the compound can form bonds with different functional groups, facilitating various chemical transformations. The pathways involved in these reactions are complex and depend on the specific conditions and reagents used .

Comparison with Similar Compounds

Similar Compounds

• Tributyltin chloride
• Tributyltin oxide
• Tributyltin hydride

Uniqueness

Tributyl{[2,3-dimethyl-3-(3-methyloxiran-2-yl)butan-2-yl]oxy}stannane is unique due to its specific structure, which imparts distinct chemical properties. Compared to other tributyltin compounds, it has a more complex organic moiety, which can influence its reactivity and applications. This makes it a valuable compound for specialized research and industrial applications .